3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, 2-[

• CAS RN: 1241993-61-2
• Molecular Formula: C25H33FN4O4
• Molecular Weight: 472.5523232
• synonyms: 3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, 2-[(1-Methylpropyl)aMino]-2-oxoethyl ester

Description

The compound “3-Quinolinecarboxylic acid, 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-1,4-dihydro-4-oxo-, 2-” is a synthetic chemotherapeutic agent from the class of the quinolone carboxylic acid derivatives. It has antibacterial activity against a broad spectrum of Gram-negative and Gram-positive bacteria.

Molecular Structure Analysis

The molecular structure of this compound is complex. Its IUPAC name is 1-cyclopropyl-7-(4-ethyl-1-piperazinyl)-6-fluoro-4-oxo-1,4-dihydro-3-quinolinecarboxylic acid hydrochloride. The InChI code for this compound is 1S/C19H22FN3O3.ClH/c1-2-21-5-7-22 (8-6-21)17-10-16-13 (9-15 (17)20)18 (24)14 (19 (25)26)11-23 (16)12-3-4-12;/h9-12H,2-8H2,1H3, (H,25,26);1H.

Mechanism of Action

Quinolone carboxylic acid derivatives, like this compound, are classified as DNA gyrase inhibitors. The mechanism of action of these compounds is very complex and not yet fully understood. The site of action is bacterial gyrase, a type of enzyme that is involved in DNA replication and repair.

Safety and Hazards

This compound is classified as a skin irritant (Category 2, H315) and can cause serious eye damage (Category 1, H318). It should be handled with personal protective equipment and adequate ventilation. In case of fire, water spray, alcohol-resistant foam, dry chemical, or carbon dioxide should be used as extinguishing media.